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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B12364392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of C.I. Acid Brown 75, a trisazo dye

belonging to the acid dye class. This document consolidates critical information regarding its

chemical properties, synthesis, and relevant experimental protocols, and toxicological data.

Core Chemical and Physical Properties
C.I. Acid Brown 75 is a complex organic molecule widely used in the textile and leather

industries for dyeing wool, polyamide fibers, and leather.[1][2] Its chemical identity is

established by its CAS Registry Number 8011-86-7.[1][2] While there are some discrepancies

in the reported molecular formula in various sources, the most consistently cited and detailed

formula is presented below.

Property Value Source

Molecular Formula C₂₈H₁₅N₉Na₂O₁₆S₂ [1][2]

Molecular Weight 843.58 g/mol [1][2]

C.I. Name Acid Brown 75 [1][2]

C.I. Number 34905 [1][2]

CAS Number 8011-86-7 [1][2]

Appearance Dark red-light brown powder [1][2]
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Note: Some sources may report an alternative molecular formula of C₁₀H₉NO₇S₂ with a

molecular weight of 319.31 g/mol .[3]

Synthesis of C.I. Acid Brown 75
The manufacturing process of C.I. Acid Brown 75 involves a multi-step diazotization and

coupling reaction. The synthesis starts with the diazotization of 4-Amino-5-

hydroxynaphthalene-2,7-disulfonic acid, which is then coupled with resorcinol under weak

alkaline conditions. In parallel, 2-Amino-4,6-dinitrophenol is diazotized and coupled with the

previously formed intermediate. The resulting product undergoes a final coupling reaction with

diazotized 4-Nitrobenzenamine in a weak inorganic acid medium to yield the final dye.[1][2]

Step 1: First Coupling

Step 2: Second Coupling

Step 3: Final Coupling
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A simplified workflow for the synthesis of C.I. Acid Brown 75.
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Experimental Protocols
C.I. Acid Brown 75 has been a subject of research, primarily in the context of environmental

remediation. The following sections detail the experimental methodologies for its removal from

aqueous solutions.

Adsorption on Organobentonite
A notable application of C.I. Acid Brown 75 in research is its use as a model anionic dye for

adsorption studies. One such study involved its removal from aqueous solutions using

organobentonite.

Materials and Methods:

Adsorbent Preparation:

A 0.5% (w/w) aqueous suspension of Na-bentonite is prepared.

A 0.1 M aqueous solution of an organic cation (e.g., cetyldimethylbenzylammonium

chloride or cetylpyridinium chloride) is added dropwise to the bentonite suspension.[4]

The mixture is stirred for 24 hours.[4]

The resulting organobentonite is separated by centrifugation and washed with distilled

water until it is free of chloride ions.[4]

The final product is dried in a hot air oven and ground to a 200-mesh size.[4]

Adsorption Experiment:

Prepare stock solutions of C.I. Acid Brown 75 of known concentrations.

In a series of flasks, add a specific mass of the prepared organobentonite to a fixed

volume of the dye solution.

Agitate the flasks for a predetermined period to reach equilibrium.

Separate the adsorbent from the solution by centrifugation.
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Analyze the concentration of the remaining dye in the supernatant using a suitable

analytical method, such as UV-Vis spectrophotometry.

Start
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Mix Adsorbent and Dye Solution

Agitate for a Set Time

Separate Adsorbent (Centrifugation)

Analyze Supernatant for Dye Concentration

End
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Experimental workflow for the adsorption of C.I. Acid Brown 75.

Electrochemical Degradation
Electrochemical oxidation is another method investigated for the decolorization of water

containing C.I. Acid Brown 75.
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Experimental Setup and Procedure:

Electrochemical Reactor:

A batch recycle annular electrochemical reactor is used.

The anode is a graphite rod, and the cathode is a stainless steel screen.[5]

Procedure:

A synthetic wastewater solution of C.I. Acid Brown 75 is prepared.

The solution is placed in the electrochemical unit, and an electrolyte such as sodium

chloride is added.[5]

The pH of the solution is adjusted as required.

A specific current density is applied using a DC power supply.[5]

Samples are withdrawn at regular intervals.

The decolorization is monitored by measuring the absorbance at the maximum

wavelength of the dye using a UV-visible spectrophotometer.[5]
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Workflow for the electrochemical degradation of C.I. Acid Brown 75.

Toxicological Data
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Toxicological data for C.I. Acid Brown 75 is available from safety data sheets, providing

insights into its acute toxicity.

Test Organism Endpoint Result
Exposure
Duration

Source

Rat

(male/female)
Oral LD50 > 1500 mg/kg bw - [6]

Rat

(male/female)
Dermal LD0 > 2000 mg/kg bw - [6]

Poecilia

reticulata

(Guppy)

LC50 > 100 mg/L 96 h [6]

Daphnia magna

(Water Flea)
LC0 ca. 100 mg/L 24 h [6]

Pseudokirchnerie

lla subcapitata

(Green Algae)

IC50 ca. 7.8 mg/L 72 h [6]

Activated sludge EC50 > 1500 mg/L 3 h [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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